(E)-3-(2,5-difluorophenyl)-1-(4-(2-fluoroethyl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2,5-difluorophenyl)-1-[4-(2-fluoroethyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C15H17F3N2O/c16-5-6-19-7-9-20(10-8-19)15(21)4-1-12-11-13(17)2-3-14(12)18/h1-4,11H,5-10H2/b4-1+
• InChI Key: BOKLCPYBAMOBKX-DAFODLJHSA-N
• Canonical SMILES: C1CN(CCN1CCF)C(=O)C=CC2=C(C=CC(=C2)F)F
• Isomeric SMILES: C1CN(CCN1CCF)C(=O)/C=C/C2=C(C=CC(=C2)F)F
• Molecular Formula: C15H17F3N2O
• Molecular Weight: 298.30 g/mol

Description

(E)-3-(2,5-difluorophenyl)-1-(4-(2-fluoroethyl)piperazin-1-yl)prop-2-en-1-one is a chemical compound that belongs to the class of piperazine derivatives. It has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques

  Research has demonstrated various synthesis techniques for compounds structurally related to "(E)-3-(2,5-difluorophenyl)-1-(4-(2-fluoroethyl)piperazin-1-yl)prop-2-en-1-one." For instance, the Fe-catalyzed synthesis of flunarizine, a drug belonging to calcium channel blockers, showcases a method for constructing similar compounds through regioselective metal-catalyzed amination (Shakhmaev, Sunagatullina, & Zorin, 2016). Additionally, electrochemical fluorination techniques have been applied to piperazine derivatives, providing insights into the preparation of fluorinated compounds (Abe, Baba, & Soloshonok, 2001).

• Molecular Structure and Interactions

  Studies on closely related compounds have highlighted their molecular structures and intermolecular interactions. For example, investigations into 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines have revealed how similar molecular conformations can result in different intermolecular interactions, impacting the compound's properties and potential applications (Mahesha et al., 2019).

Biological Activities and Applications

• Cytotoxic and Antitumor Activities

  The design and synthesis of indole-based 1,4-disubstituted piperazines have shown significant cytotoxicity against various cancer cell lines, suggesting potential applications in cancer therapy (Köksal Akkoç et al., 2012). Similarly, cinnamide derivatives have been synthesized and evaluated for their anti-ischemic activity, demonstrating effective activities against neurotoxicity induced by glutamine in PC12 cells (Zhong et al., 2018).

• Antifungal and Antimalarial Properties

  Research into optically active antifungal azoles has identified compounds with significant antifungal activity against various fungal cultures, including resistant strains, indicating their potential use as antifungal agents (Upadhayaya et al., 2004). Furthermore, aryl piperazine and pyrrolidine derivatives have been evaluated for their capacity to inhibit the growth of Plasmodium falciparum, offering insights into new treatments for malaria (Mendoza et al., 2011).